Cas no 374762-67-1 (11H-2,4,5,11-Tetraazabenzo[a]fluorene, 1-amino-)

11H-2,4,5,11-Tetraazabenzo[a]fluorene, 1-amino- structure
374762-67-1 structure
Product Name:11H-2,4,5,11-Tetraazabenzo[a]fluorene, 1-amino-
CAS No:374762-67-1
MF:C13H9N5
MW:235.244061231613
CID:2938878
Update Time:2023-08-10

11H-2,4,5,11-Tetraazabenzo[a]fluorene, 1-amino- Chemical and Physical Properties

Names and Identifiers

    • 11H-pyrimido[5',4':5,6]pyrido[4,3-b]indol-1-amine
    • CBMicro_003672
    • Oprea1_149687
    • NPD5649
    • SMSF0011951
    • STL513250
    • CB05793
    • 11H-2,4,5,11-Tetraazabenzo[a]fluorene, 1-amino-
    • Inchi: 1S/C13H9N5/c14-12-10-11-8(5-15-13(10)17-6-16-12)7-3-1-2-4-9(7)18-11/h1-6,18H,(H2,14,15,16,17)
    • InChI Key: GVHWLJFLOVXEIH-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2C=NC3=C(C(N)=NC=N3)C1=2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 323
  • XLogP3: 1.9
  • Topological Polar Surface Area: 80.5
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